![molecular formula C17H16ClNO2 B4401857 3-(allyloxy)-N-(3-chloro-2-methylphenyl)benzamide](/img/structure/B4401857.png)
3-(allyloxy)-N-(3-chloro-2-methylphenyl)benzamide
Overview
Description
3-(allyloxy)-N-(3-chloro-2-methylphenyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzamides and has been studied for its biological activity, including its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 3-(allyloxy)-N-(3-chloro-2-methylphenyl)benzamide is not fully understood. However, it has been suggested that this compound may exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. It has also been suggested that this compound may induce apoptosis in cancer cells by activating caspase-3 and -9.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory, analgesic, and antitumor activities, this compound has been shown to have antioxidant properties and to inhibit the activity of enzymes involved in inflammation and cancer progression, such as COX-2 and MMP-9. This compound has also been shown to reduce the levels of reactive oxygen species and lipid peroxidation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(allyloxy)-N-(3-chloro-2-methylphenyl)benzamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. Additionally, this compound is relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for research on 3-(allyloxy)-N-(3-chloro-2-methylphenyl)benzamide. One area of research could focus on the development of analogs with improved solubility and bioavailability. Another area of research could focus on the identification of the molecular targets of this compound and the elucidation of its mechanism of action. Additionally, further studies could investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, inflammation, and pain.
Scientific Research Applications
3-(allyloxy)-N-(3-chloro-2-methylphenyl)benzamide has been studied for its potential therapeutic properties, including its anti-inflammatory, analgesic, and antitumor activities. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models. Additionally, this compound has demonstrated cytotoxicity against cancer cell lines, making it a potential candidate for cancer treatment.
properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-3-prop-2-enoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO2/c1-3-10-21-14-7-4-6-13(11-14)17(20)19-16-9-5-8-15(18)12(16)2/h3-9,11H,1,10H2,2H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJUKKQYYSMFJNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)C2=CC(=CC=C2)OCC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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